Cas no 1057745-51-3 (1-Butyl-1-methylpyrrolidinium bis(fluorosulfonyl)imide)

• Product Name: 1-Butyl-1-methylpyrrolidinium bis(fluorosulfonyl)imide
• CAS No: 1057745-51-3
• MF: C₉H₂₀F₂N₂O₄S₂
• MW: 322.3929
• MDL: MFCD30749250
• CID: 3043487
• PubChem ID: 354334870
• Update Time: 2025-10-28

1-Butyl-1-methylpyrrolidinium bis(fluorosulfonyl)imide Chemical and Physical Properties

Names and Identifiers

• 1-Butyl-1-methylpyrrolidinium Bis(fluorosulfonyl)imide
• PYR14FSI
• N-butyl-N-methylpyrrolidinium bis(fluorosulfonyl)amide
• 1-Butyl-1-methyl-1-pyrrolidinium Bis(fluorosulfonyl)amide
• 1057745-51-3
• 1-Butyl-1-methylpyrrolidinium bis(fluorosulfonyl)imide, 98%
• T70052
• CS-0378312
• MFCD30749250
• bis(fluorosulfonyl)azanide;1-butyl-1-methylpyrrolidin-1-ium
• 1-butyl-1-methylpyrrolidin-1-ium; bis(fluorosulfonyl)azanide
• 1-Butyl-1-methylpyrrolidiniumbis(fluorosulfonyl)imide
• B5398
• 1-Butyl-1-methylpyrrolidinium bis(fluorosulfonyl)imide

• MDL： MFCD30749250
• Inchi： 1S/C9H20N.F2NO4S2/c1-3-4-7-10(2)8-5-6-9-10;1-8(4,5)3-9(2,6)7/h3-9H2,1-2H3;/q+1;-1
• InChI Key： RWCIVBBAADOXMK-UHFFFAOYSA-N
• SMILES： S([N-]S(=O)(=O)F)(=O)(=O)F.[N+]1(C([H])([H])[H])(C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])C1([H])[H]

Computed Properties

• Exact Mass: 322.08325579g/mol
• Monoisotopic Mass: 322.08325579g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 324
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86

Experimental Properties

• Melting Point: -19°C(lit.)

1-Butyl-1-methylpyrrolidinium bis(fluorosulfonyl)imide Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-alkylpyrrolidines

Additional information on 1-Butyl-1-methylpyrrolidinium bis(fluorosulfonyl)imide

Introduction to 1-Butyl-1-methylpyrrolidinium bis(fluorosulfonyl)imide (CAS No. 1057745-51-3)

1-Butyl-1-methylpyrrolidinium bis(fluorosulfonyl)imide, with the chemical formula C₉H₁₆NO₄FS, is a novel ionic liquid that has garnered significant attention in the field of chemical and pharmaceutical research due to its unique physicochemical properties. This compound, identified by its CAS number 1057745-51-3, belongs to the class of fluorosulfonimide-based ionic liquids, which are known for their high thermal stability, wide liquid range, and excellent solvent capabilities. These characteristics make it a promising candidate for various applications in catalysis, separation processes, and as a medium for organic synthesis.

The structure of 1-butyl-1-methylpyrrolidinium bis(fluorosulfonyl)imide consists of a pyrrolidinium cation with a butyl and methyl substituents on the nitrogen atom, paired with two fluorosulfonyl groups. This arrangement imparts exceptional solvation power and low vapor pressure, making it an ideal solvent for reactions that require high purity and minimal environmental impact. The fluorosulfonyl groups contribute to the compound's stability under extreme conditions, such as high temperatures and corrosive environments, which is a critical factor in industrial applications.

In recent years, 1-butyl-1-methylpyrrolidinium bis(fluorosulfonyl)imide has been extensively studied for its potential in pharmaceutical synthesis. Its ability to dissolve a wide range of organic and inorganic compounds has opened new avenues for drug development and purification processes. For instance, researchers have explored its use in the synthesis of active pharmaceutical ingredients (APIs) where traditional solvents may fail due to their high reactivity or toxicity. The compound's non-volatility and high boiling point make it particularly useful in processes that require extended reaction times at elevated temperatures.

One of the most compelling aspects of 1-butyl-1-methylpyrrolidinium bis(fluorosulfonyl)imide is its role as a catalyst in various organic transformations. Studies have demonstrated its efficacy in promoting reactions such as esterification, alkylation, and polymerization under mild conditions. The fluorosulfonyl groups enhance the compound's ability to stabilize reactive intermediates, thereby improving yield and selectivity. This has led to several publications highlighting its use in the synthesis of complex molecules, including those relevant to medicinal chemistry.

Furthermore, the environmental impact of using 1-butyl-1-methylpyrrolidinium bis(fluorosulfonyl)imide has been a focal point of research. Unlike traditional volatile organic solvents, this ionic liquid can be recycled multiple times without significant loss of performance. This aligns with the growing trend towards green chemistry, where sustainability is paramount. Researchers have reported successful recovery and reuse of the compound in various reaction cycles, reducing waste and operational costs. Such findings are particularly encouraging for industries looking to adopt more eco-friendly practices.

The pharmaceutical industry has also shown interest in 1-butyl-1-methylpyrrolidinium bis(fluorosulfonyl)imide for its potential as a drug delivery system. Its biocompatibility and ability to form stable complexes with APIs have been explored in formulations designed for controlled release. Preliminary studies suggest that this ionic liquid can enhance the bioavailability of certain drugs by protecting them from degradation in biological environments. While further research is needed to fully understand its therapeutic potential, these early findings are promising.

Another area where 1-butyl-1-methylpyrrolidinium bis(fluorosulfonyl)imide has made significant contributions is in analytical chemistry. Its unique properties make it an excellent medium for liquid chromatography (LC) and other separation techniques. The compound's ability to interact selectively with analytes allows for higher resolution separations compared to conventional solvents. This has been particularly useful in analyzing complex mixtures found in environmental samples or biological fluids.

Recent advancements in materials science have also leveraged 1-butyl-1-methylpyrrolidinium bis(fluorosulfonyl)imide for the development of novel materials. Its ionic nature enables it to form stable gels and polymers with other functional molecules. These materials have applications ranging from sensors to energy storage devices. The versatility of this compound underscores its importance not just as a solvent but as a building block for advanced materials.

In conclusion, 1-butyl-1-methylpyrrolidinium bis(fluorosulfonyl)imide (CAS No. 1057745-51-3) is a multifaceted compound with broad applications across multiple scientific disciplines. Its unique properties make it an invaluable tool in pharmaceutical synthesis, catalysis, environmental science, and materials engineering. As research continues to uncover new uses for this compound, its significance is expected to grow even further.